Cas no 1410782-54-5 (3-methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-6-sulfonyl chloride)

• Product Name: 3-methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-6-sulfonyl chloride
• CAS No: 1410782-54-5
• MF: C₉H₉ClN₂O₃S
• MW: 260.697359800339
• MDL: MFCD23715564
• CID: 2111487
• Update Time: 2025-05-21

3-methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-3-methyl-2-oxo-6-Quinazolinesulfonyl chloride
• 3-Methyl-2-oxo-1,4-dihydroquinazoline-6-sulfonyl chloride
• 3-methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-6-sulfonyl chloride

• MDL： MFCD23715564
• Inchi： 1S/C9H9ClN2O3S/c1-12-5-6-4-7(16(10,14)15)2-3-8(6)11-9(12)13/h2-4H,5H2,1H3,(H,11,13)
• InChI Key： NHXXOSYPTJHFHW-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)CN(C)C(N2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 392
• Topological Polar Surface Area: 74.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-6-sulfonyl chloride

3-Methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-6-sulfonyl chloride (CAS No. 1410782-54-5): An Overview

3-Methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-6-sulfonyl chloride (CAS No. 1410782-54-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a sulfonyl chloride derivative of a quinazoline scaffold, which has garnered considerable attention due to its potential therapeutic properties and synthetic utility.

The quinazoline core is a well-known heterocyclic structure that has been extensively studied for its biological activities. It is particularly noted for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The introduction of the sulfonyl chloride functional group enhances the reactivity and versatility of the molecule, making it a valuable intermediate in the synthesis of more complex pharmaceutical compounds.

Recent research has highlighted the importance of 3-methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-6-sulfonyl chloride in the development of novel drugs targeting various diseases. For instance, studies have shown that compounds derived from this scaffold exhibit potent anti-inflammatory and anti-cancer properties. The sulfonyl chloride group can readily react with nucleophiles to form sulfonamides, which are known for their biological activities.

In the context of medicinal chemistry, 3-methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-6-sulfonyl chloride serves as a key building block for the synthesis of sulfonamide derivatives. These derivatives have been explored for their potential in treating conditions such as hypertension, diabetes, and neurological disorders. The ability to fine-tune the properties of these derivatives through structural modifications makes them highly attractive for drug discovery efforts.

The synthetic accessibility of 3-methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-6-sulfonyl chloride is another factor contributing to its popularity in research laboratories. The compound can be synthesized through well-established methods involving the condensation of appropriate starting materials followed by functional group transformations. This ease of synthesis allows researchers to rapidly generate libraries of analogs for biological evaluation.

One notable application of 3-methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-6-sulfonyl chloride is in the development of inhibitors for specific enzymes involved in disease pathways. For example, sulfonamide derivatives derived from this compound have shown promise as inhibitors of carbonic anhydrase enzymes, which are implicated in conditions such as glaucoma and edema. The high selectivity and potency of these inhibitors make them potential candidates for therapeutic intervention.

Beyond its use in drug discovery, 3-methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-6-sulfonyl chloride has also found applications in other areas of chemical research. Its reactivity with various nucleophiles makes it useful in the synthesis of polymers and other materials with tailored properties. Additionally, the compound's ability to form stable sulfonamide bonds has led to its use in the development of new materials with enhanced stability and functionality.

In summary, 3-methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-6-sulfonyl chloride (CAS No. 1410782-54-5) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of reactivity and biological activity makes it an important tool for researchers aiming to develop new therapeutic agents and advanced materials. As ongoing research continues to uncover new applications and properties of this compound, its importance in the scientific community is likely to grow further.